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Compound of Interest

Compound Name: 2-Hydroxypropyl stearate

CAS No.: 8028-46-4

Cat. No.: B7798536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxypropyl stearate, commonly known in the industry as propylene glycol monostearate

(PGMS), is a fatty acid ester with wide applications in the pharmaceutical, cosmetic, and food

industries. It is synthesized by the esterification of stearic acid with propylene glycol. Due to the

asymmetric nature of propylene glycol (propane-1,2-diol), the esterification process yields two

primary positional isomers: 1-hydroxypropyl stearate and 2-hydroxypropyl stearate.

Commercial PGMS is typically a mixture of these two isomers.

This technical guide provides a comprehensive overview of the isomers of 2-hydroxypropyl
stearate, detailing their synthesis, separation, characterization, and known properties.

Recognizing the general lack of data distinguishing the individual isomers, this guide also

proposes experimental protocols and computational approaches to bridge these knowledge

gaps, offering a valuable resource for researchers and professionals in drug development and

related fields.
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Chemical Structures and Isomerism
The two primary isomers of 2-hydroxypropyl stearate are:

1-Hydroxypropyl stearate: The stearic acid moiety is esterified at the primary hydroxyl group

of propylene glycol.

2-Hydroxypropyl stearate: The stearic acid moiety is esterified at the secondary hydroxyl

group of propylene glycol.

The chemical structures of these isomers are depicted below:

Figure 1: Chemical Structures of 2-Hydroxypropyl Stearate Isomers

Structures of the two primary isomers.

Physicochemical Properties
The majority of available data pertains to propylene glycol monostearate (PGMS), a mixture of

the two isomers. It is crucial to note that the ratio of these isomers in commercial products can

vary, which may affect the bulk properties.

Table 1: Physicochemical Properties of Propylene Glycol Monostearate (Mixture)
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Property Value References

Molecular Formula C21H42O3 [1][2]

Molecular Weight 342.56 g/mol [1][2]

Appearance

White to yellowish-white beads

or flakes with a bland odor and

taste.

[3]

Melting Point 35-45 °C [1][4]

Boiling Point
~447 °C at 760 mmHg

(estimated)
[4]

Density ~0.9 g/cm³ [5]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

ethyl acetate, and chloroform.

[3][6]

LogP (o/w) ~7.98 (estimated) [4]

Flash Point ~167 °C [4]

Synthesis of 2-Hydroxypropyl Stearate Isomers
The synthesis of 2-hydroxypropyl stearate isomers can be achieved through chemical or

enzymatic esterification of stearic acid and propylene glycol. The regioselectivity of the reaction

is a key challenge in obtaining pure isomers.

Chemical Synthesis
Acid-catalyzed esterification (Fischer esterification) is a common method. Due to the higher

reactivity of the primary hydroxyl group of propylene glycol, this method typically yields a

mixture of isomers with 1-hydroxypropyl stearate being the major product.[7][8]

Figure 2: General Workflow for Chemical Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.inchem.org/documents/jecfa/jecmono/v05je50.htm
http://www.ache.org.rs/CICEQ/2018/No3/CICEQ_Vol24_%20No3_p283-291_Jul-Sep_2018.pdf
https://www.inchem.org/documents/jecfa/jecmono/v05je50.htm
http://www.ache.org.rs/CICEQ/2018/No3/CICEQ_Vol24_%20No3_p283-291_Jul-Sep_2018.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=2f28bd92-8d74-ec11-8943-0022482f06a6
https://www.inchem.org/documents/jecfa/jecmono/v05je50.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588306/
https://www.inchem.org/documents/jecfa/jecmono/40abcj27.htm
https://cir-reports.cir-safety.org/view-attachment/?id=2f28bd92-8d74-ec11-8943-0022482f06a6
https://www.researchgate.net/publication/321508432_Esterification_of_stearic_acid_with_lower_monohydroxylic_alcohols
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588306/
https://www.benchchem.com/product/b7798536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxypropyl-stearate-isomers-and-their-properties
https://www.benchchem.com/product/b7798536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxypropyl-stearate-isomers-and-their-properties
https://www.quora.com/What-is-the-increasing-order-of-reactivity-towards-esterification-primary-alcohol-secondary-alcohol-tertiary-alcohol
https://www.youtube.com/watch?v=8BN9K-n1EpI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stearic Acid +
Propylene Glycol

Esterification
(Reflux with water removal)

Acid Catalyst
(e.g., p-TsOH)

Neutralization,
Washing, Drying

Column Chromatography
or Distillation

Mixture of
1- and 2-Hydroxypropyl Stearate

Click to download full resolution via product page

Chemical synthesis of 2-hydroxypropyl stearate isomers.

Enzymatic Synthesis
Lipase-catalyzed esterification offers a milder and potentially more selective route. The choice

of lipase and reaction conditions can influence the regioselectivity. Lipases are known to exhibit

selectivity towards primary alcohols.

Figure 3: General Workflow for Enzymatic Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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